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Compound of Interest

Compound Name: NPS ALX Compound 4a

Cat. No.: B8085309 Get Quote

Technical Support Center: NPS ALX Compound
4a
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in refining their

experimental design for NPS ALX Compound 4a research.

Frequently Asked Questions (FAQs)
Q1: What is NPS ALX Compound 4a and what is its primary mechanism of action?

A1: NPS ALX Compound 4a is a potent and selective antagonist of the 5-hydroxytryptamine-6

(5-HT6) receptor.[1][2][3] Its primary mechanism of action is to bind to the 5-HT6 receptor and

block the binding of the endogenous ligand, serotonin. This inhibition modulates downstream

signaling pathways.[1]

Q2: What are the key in vitro parameters for NPS ALX Compound 4a?

A2: The key in vitro parameters for NPS ALX Compound 4a are its half-maximal inhibitory

concentration (IC50) and its binding affinity (Ki). These values indicate the potency of the

compound as a 5-HT6 receptor antagonist.

Q3: In what solvent should I dissolve NPS ALX Compound 4a?
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A3: NPS ALX Compound 4a is soluble in DMSO, with a solubility of up to 100 mM.[4] For cell-

based assays, it is recommended to prepare a concentrated stock solution in DMSO and then

dilute it to the final working concentration in the appropriate cell culture medium.

Q4: How should I store NPS ALX Compound 4a?

A4: For long-term storage, it is recommended to store the solid compound at -20°C for up to

three years. Stock solutions in DMSO can be stored at -80°C for up to one year. To avoid

repeated freeze-thaw cycles, it is advisable to aliquot the stock solution into smaller volumes.

Data Presentation
In Vitro Potency and Affinity of NPS ALX Compound 4a

Parameter Value Reference

IC50 7.2 nM

Ki 0.2 nM

Chemical Properties of NPS ALX Compound 4a
Dihydrochloride

Property Value Reference

Molecular Weight 504.47

Molecular Formula C25H25N3O2S.2HCl

Purity ≥99%

Signaling Pathways
The 5-HT6 receptor, a G-protein coupled receptor (GPCR), primarily signals through the Gs

alpha subunit, leading to the activation of adenylyl cyclase and a subsequent increase in

intracellular cyclic AMP (cAMP). However, it can also engage in non-canonical signaling

through other pathways, such as the Extracellular signal-regulated kinase (ERK) and Protein

Kinase B (Akt) pathways. NPS ALX Compound 4a, as an antagonist, blocks these

downstream effects by preventing serotonin from binding to the receptor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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